Cas no 501104-99-0 (methyl 4-{[methyl(phenyl)carbamoyl]oxy}benzoate)

• Product Name: methyl 4-{[methyl(phenyl)carbamoyl]oxy}benzoate
• CAS No: 501104-99-0
• MF: C₁₆H₁₅NO₄
• MW: 285.294604539871
• CID: 6618240
• PubChem ID: 889916
• Update Time: 2025-09-22

methyl 4-{[methyl(phenyl)carbamoyl]oxy}benzoate Chemical and Physical Properties

Names and Identifiers

• F1318-0220
• methyl 4-{[(methylanilino)carbonyl]oxy}benzoate
• methyl 4-[methyl(phenyl)carbamoyl]oxybenzoate
• AKOS002245300
• STK140483
• AP-124/41669660
• SR-01000261468-1
• methyl 4-((methyl(phenyl)carbamoyl)oxy)benzoate
• methyl 4-{[methyl(phenyl)carbamoyl]oxy}benzoate
• 501104-99-0
• SR-01000261468

• Inchi： 1S/C16H15NO4/c1-17(13-6-4-3-5-7-13)16(19)21-14-10-8-12(9-11-14)15(18)20-2/h3-11H,1-2H3
• InChI Key： PQWYVZPXJUVVOO-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=CC=CC=1)=O)C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 285.10010796g/mol
• Monoisotopic Mass: 285.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters